Cas no 1126-09-6 (Ethyl piperidine-4-carboxylate)

• Product name: Ethyl piperidine-4-carboxylate
• CAS No: 1126-09-6
• MF: C₈H₁₅NO₂
• MW: 157.2102
• MDL: MFCD00006003
• CID: 40854
• PubChem ID: 70770

Ethyl piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl piperidine-4-carboxylate
• H-DL-Inp-OEt
• Isonipecotic acid ethyl ester
• Ethyl isonipecotate
• Ethyl 4-piperidinecarboxylate
• 4-Piperidinecarboxylic Acid Ethyl Ester
• ethylpiperidine-4-carboxylate(hydrochloride)
• Ethyl Isonipecotate,Ethyl 4-Piperidinecarboxylate
• Piperidin-4-carboxylic acid ethyl ester
• 1219803-75-4
• SCHEMBL27886
• 4-Carboethoxypiperidine
• SY278371
• AM20080077
• a-Ethyl isonipecotate
• W-108644
• NSC 93792
• piperidine-4-carboxylic acid ethylester
• 4-piperidine-carboxylic acid ethyl ester
• F2190-0332
• ethylpiperidine-4-carboxylate
• ethyl piperadine-4-carboxylate
• 4-ethoxycarbonyl piperadine
• 4-Ethoxycarbonylpiperidine
• ethyl piperidin-4-ylcarboxylate
• DZ369E63UB
• Isonipecotic acid, ethyl ester
• SDCCGMLS-0066232.P001
• piperidine-4carboxylic acid ethyl ester
• 4-Carbethoxypiperidine
• CS-W009052
• ethyl 4-piperidine-carboxylate
• MFCD00006003
• Piperidine-4-carboxylic acid ethyl ester
• Ethylisonipecotate
• 4-ethoxycarbonyl piperidine
• FT-0600591
• ethyl piperidine 4-carboxylate
• 1126-09-6
• ethyl piperidin-4-carboxylate
• 4-(Ethoxycarbonyl)piperidine
• BCP27137
• ethyl piperid-4-ylcarboxylate
• Ethyl 4-Piperidinecarboxylate--d9
• DTXSID90150109
• ethyl 4-piperidine carboxylate
• AKOS000119792
• Z104474100
• 4-Piperidinecarboxylic acid, ethyl ester
• Ethyl isonipecotate, 98%
• AC-2523
• SB42922
• NS00021530
• I0294
• NSC-93792
• ethyl piperdin-4-ylcarboxylate
• TS-02094
• SY001812
• STR02241
• EN300-19517
• Ethyl-4-piperidine carboxylate
• Oprea1_864652
• NSC93792
• CHEMBL2251608
• P20835
• EINECS 214-416-7
• DTXCID9072600
• STK260860
• BBL008541
• AG-690/11351774
• DB-007507

• MDL： MFCD00006003
• Inchi： 1S/C8H15NO2/c1-2-11-8(10)7-3-5-9-6-4-7/h7,9H,2-6H2,1H3
• InChI Key： RUJPPJYDHHAEEK-UHFFFAOYSA-N
• SMILES： C(OC(C1CCNCC1)=O)C
• BRN： 118419

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3A^2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 203-205°C
• Boiling Point: 105°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: miscible
• PSA: 38.33000
• LogP: 0.87790
• Solubility: Soluble in water

Ethyl piperidine-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R34

Ethyl piperidine-4-carboxylate Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl piperidine-4-carboxylate

Comprehensive Guide to Ethyl piperidine-4-carboxylate (CAS No. 1126-09-6): Properties, Applications, and Industry Insights

Ethyl piperidine-4-carboxylate (CAS No. 1126-09-6) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. This ester derivative of piperidine-4-carboxylic acid features a unique molecular structure, combining a piperidine ring with an ethyl ester functional group. Its chemical formula, C8H15NO2, and molecular weight of 157.21 g/mol make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers prioritize this compound for its balanced lipophilicity and water solubility, which are critical for drug formulation and material science applications.

In recent years, the demand for Ethyl piperidine-4-carboxylate has surged due to its role in developing central nervous system (CNS) therapeutics. The piperidine moiety is a common pharmacophore in FDA-approved drugs, particularly those targeting neurological disorders—a hot topic in 2024 as mental health awareness grows globally. Searches for "piperidine derivatives in medicine" and "sustainable synthesis of carboxylates" reflect strong industry interest. This compound’s low toxicity profile and compatibility with green chemistry principles further align with modern trends toward eco-friendly manufacturing.

The synthesis of Ethyl piperidine-4-carboxylate typically involves esterification of piperidine-4-carboxylic acid with ethanol under acidic catalysis. Advanced methods now employ enzyme-catalyzed reactions or microwave-assisted synthesis to improve yield and reduce waste—answering frequent queries about "cost-effective piperidine production." Analytical techniques like HPLC and NMR spectroscopy ensure high purity (>98%), a key requirement for pharmaceutical applications where impurities can affect drug efficacy.

Beyond pharmaceuticals, CAS 1126-09-6 serves as a building block for corrosion inhibitors and polymer modifiers. Its dual functionality allows covalent bonding with metals or organic matrices, making it valuable in material science. Recent patents highlight its use in biodegradable plastics—an area gaining traction as industries seek alternatives to petroleum-based materials. This aligns with search trends for "piperidine in sustainable materials" and "green alternatives for industrial chemicals."

Storage and handling of Ethyl piperidine-4-carboxylate require standard organic compound protocols: airtight containers in cool, dry conditions. While not classified as hazardous, its flash point of 93°C necessitates precautions against open flames. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA)—documents frequently requested by buyers verifying quality compliance. The compound’s shelf life exceeds two years when stored properly, a practical advantage for inventory management.

Market analysts project steady growth for piperidine derivatives through 2030, driven by expanding generic drug production and bioconjugation technologies. As synthetic biology advances, CAS 1126-09-6 may find new applications in peptide engineering or catalysis. Current research explores its potential in metal-organic frameworks (MOFs), addressing popular searches like "piperidine MOF applications." With rigorous quality control and innovative applications, Ethyl piperidine-4-carboxylate remains a cornerstone of modern organic chemistry.